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For Researchers, Scientists, and Drug Development Professionals

The determination of the critical solution temperature (CST) is a fundamental practice in

physical chemistry, offering insights into the phase behavior of partially miscible liquids. The

aniline-water system is a classic example used to illustrate the concept of an upper critical

solution temperature (UCST), the temperature above which the two components are miscible in

all proportions. However, the reproducibility of this measurement can be influenced by several

experimental factors. This guide provides a comparative overview of reported CST values for

the aniline-water system, a detailed experimental protocol, and a discussion of factors affecting

measurement reproducibility.

Data Presentation: Comparison of Reported Aniline-
Water CST Values
The following table summarizes experimentally determined values for the upper critical solution

temperature (CST) and the critical composition of the aniline-water system from various
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literature sources. This data highlights the variability in measurements and underscores the

importance of standardized experimental protocols.

Reference Reported CST (°C)
Reported Critical
Composition (mass %
aniline)

Baeza et al. (2011) 167.0 21.0

Cheraitia et al. (2009) 166.0 18.0

D'Aprano et al. (1979) 166.0 19.5

Flaschner (1909) 168.0 -

Kaware (2013) 165.5 20.0

IUPAC-NIST Recommended 167.9 ± 0.1 19.1 ± 0.1

Note: The data is compiled from the IUPAC-NIST Solubility Data Series and other individual

research articles. The IUPAC-NIST recommended values are based on a critical evaluation of

available data.[1][2]

Experimental Protocol: Determination of Aniline-
Water CST
This protocol outlines a standard method for determining the upper critical solution temperature

of the aniline-water system.

Materials:

Aniline (analytical grade, freshly distilled and colorless)

Distilled or deionized water

A set of clean, dry test tubes with stoppers

A calibrated thermometer (e.g., -10 to 200 °C, with 0.1 °C resolution)
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A heating apparatus (e.g., water bath with a stirrer and temperature control)

A cooling bath (e.g., ice-water mixture)

A burette or calibrated pipettes for accurate liquid measurement

A stirrer (e.g., a thin glass rod or magnetic stirrer)

Procedure:

Preparation of Aniline-Water Mixtures: Prepare a series of aniline-water mixtures with varying

compositions by mass percent in separate test tubes. It is recommended to cover a range of

compositions around the expected critical composition (e.g., 10%, 15%, 20%, 25%, 30%

aniline by mass). Accurately weigh the required amounts of aniline and water into each test

tube and securely stopper them.

Heating and Observation:

Place a test tube containing an aniline-water mixture into the heating bath.

Immerse the thermometer bulb into the mixture, ensuring it does not touch the bottom of

the test tube.

Begin heating the bath slowly while continuously stirring the mixture to ensure uniform

temperature distribution.

Observe the mixture for the disappearance of turbidity. The temperature at which the

mixture becomes a single, clear, and homogeneous phase is the miscibility temperature

for that specific composition. Record this temperature.

Cooling and Confirmation:

Remove the test tube from the heating bath and allow it to cool slowly while continuing to

stir.

Observe the mixture for the reappearance of turbidity, which indicates phase separation.

Record the temperature at which turbidity reappears.
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The average of the temperatures recorded during heating and cooling can be taken as the

equilibrium miscibility temperature for that composition.

Data Collection: Repeat the heating and cooling cycles for each prepared aniline-water

mixture, recording the miscibility temperatures.

Data Analysis:

Plot a graph of the miscibility temperature (Y-axis) against the mass percentage of aniline

(X-axis).

The resulting curve should be approximately parabolic.

The maximum temperature on this curve corresponds to the upper critical solution

temperature (CST). The composition at which this maximum occurs is the critical

composition.

Factors Affecting the Reproducibility of CST
Measurements
Several factors can influence the measured CST of the aniline-water system, leading to

variations in reported values:

Purity of Components: The presence of impurities in either aniline or water can significantly

alter the CST.[3] Aniline is particularly susceptible to oxidation, which can lead to colored

impurities and affect its phase behavior.[4] Therefore, using freshly distilled, colorless aniline

and high-purity water is crucial for obtaining reproducible results.

Heating and Cooling Rates: The rate at which the mixture is heated or cooled can affect the

observed miscibility and turbidity points.[5][6] A slow and controlled rate of temperature

change is essential to allow the system to reach equilibrium. Rapid heating can lead to an

overestimation of the miscibility temperature, while rapid cooling can result in an

underestimation of the temperature at which turbidity reappears.

Stirring: Adequate and consistent stirring is necessary to ensure temperature homogeneity

throughout the mixture and to facilitate the observation of the precise point of phase

transition.
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Thermometer Accuracy and Placement: The accuracy of the thermometer and its proper

placement within the sample are critical for obtaining reliable temperature readings. The

thermometer bulb should be fully immersed in the liquid mixture.

Subjectivity in Observation: The visual determination of the disappearance or reappearance

of turbidity can be subjective and may vary between observers.

Mandatory Visualization
The following diagrams illustrate the experimental workflow for determining the aniline-water

CST and the logical relationship of factors affecting its reproducibility.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12563989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Measurement

Analysis

Prepare Aniline-Water Mixtures
of Varying Compositions

Heat Mixture Slowly
with Constant Stirring

Record Temperature of
Turbidity Disappearance

Cool Mixture Slowly
with Constant Stirring

Record Temperature of
Turbidity Reappearance

Plot Temperature vs.
Composition

Repeat for all compositions

Determine CST and
Critical Composition

Click to download full resolution via product page

Experimental workflow for CST determination.
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Factors influencing the reproducibility of CST measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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